Cas no 124957-41-1 (Methyl 2-(acetyloxy)(4-methoxyphenyl)methylacrylate)

• Product Name: Methyl 2-(acetyloxy)(4-methoxyphenyl)methylacrylate
• CAS No: 124957-41-1
• MF: C₁₄H₁₆O₅
• MW: 264.273844718933
• MDL: MFCD18378273
• CID: 5094825
• Update Time: 2025-11-06

Methyl 2-(acetyloxy)(4-methoxyphenyl)methylacrylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[(acetyloxy)(4-methoxyphenyl)methyl]acrylate
• Methyl 2-(acetyloxy)(4-methoxyphenyl)methylacrylate

• MDL： MFCD18378273
• Inchi： 1S/C14H16O5/c1-9(14(16)18-4)13(19-10(2)15)11-5-7-12(17-3)8-6-11/h5-8,13H,1H2,2-4H3
• InChI Key： XBCRXHRIVDBBQT-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C(OC(C)=O)C1=CC=C(OC)C=C1)=C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Methyl 2-(acetyloxy)(4-methoxyphenyl)methylacrylate

Comprehensive Overview of Methyl 2-(acetyloxy)(4-methoxyphenyl)methylacrylate (CAS No. 124957-41-1)

Methyl 2-(acetyloxy)(4-methoxyphenyl)methylacrylate (CAS No. 124957-41-1) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemicals, and advanced material synthesis. Its unique molecular structure, featuring an acetyloxy group and a methoxyphenyl moiety, makes it a versatile building block for researchers and industries. This article delves into its properties, applications, and relevance to current trends like green chemistry and sustainable synthesis.

The compound’s IUPAC name reflects its intricate functional groups, which contribute to its reactivity and utility in cross-coupling reactions and polymerization. Recent studies highlight its potential in bioactive molecule development, aligning with the growing demand for drug discovery and precision medicine. Researchers are particularly interested in its role as a chiral synthon, enabling asymmetric synthesis of complex molecules.

From an industrial perspective, Methyl 2-(acetyloxy)(4-methoxyphenyl)methylacrylate is valued for its stability under controlled conditions and compatibility with catalytic systems. Its CAS registry number (124957-41-1) ensures precise identification in global databases, facilitating regulatory compliance and supply chain transparency. Innovations in flow chemistry and microwave-assisted synthesis have further optimized its production, reducing waste and energy consumption.

Environmental considerations are paramount in modern chemistry. This compound’s derivatives are being explored for biodegradable materials, addressing concerns about microplastic pollution. Additionally, its methoxy and acrylate functionalities make it a candidate for UV-curable coatings, a hotspot in eco-friendly manufacturing.

In the context of AI-driven research, Methyl 2-(acetyloxy)(4-methoxyphenyl)methylacrylate has been featured in computational studies predicting molecular properties and reaction pathways. Tools like machine learning and quantum chemistry simulations accelerate its application scouting, resonating with trends in digital transformation of R&D.

Safety and handling protocols for this compound emphasize standard laboratory practices, avoiding risks associated with volatile organic compounds (VOCs). Its MSDS details are critical for users seeking occupational health guidelines, a frequently searched topic in chemical safety forums.

Market-wise, the demand for high-purity Methyl 2-(acetyloxy)(4-methoxyphenyl)methylacrylate is rising, driven by custom synthesis services and contract research organizations (CROs). Suppliers often highlight its batch consistency and scalability, key factors for GMP compliance in pharmaceutical applications.

In summary, CAS No. 124957-41-1 represents a nexus of innovation across multiple disciplines. Its integration into next-gen technologies and alignment with sustainability goals underscore its enduring relevance. For further details, readers may explore peer-reviewed journals or patent databases, where its synthetic routes and applications are extensively documented.